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Compound of Interest

3-(n-Morpholino) propanesulfonic
Compound Name:
acid sodium salt

Cat. No.: B12040646

Part 1: Executive Technical Summary

MOPS Sodium Salt is a zwitterionic biological buffer derived from the morpholine family,
classified as one of the "Good’s Buffers."[1] Unlike its free acid counterpart (pH 2.5-4.0 in
solution), the sodium salt yields an alkaline solution (pH 10-12), making it a critical component
for "self-balancing" buffer systems where high-molarity NaOH titration is undesirable.

This guide moves beyond the standard legal requirements of a Material Safety Data Sheet
(MSDS). It integrates safety data with practical application protocols, specifically designed for
researchers requiring high-fidelity pH control in cell culture, electrophoresis, and protein
purification.

Part 2: Chemical Identity & Physicochemical Profile

To ensure experimental reproducibility, verify the identity and grade of your reagent against the

parameters below.

Table 1: Physicochemical Specifications
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Parameter Specification Practical Implication
3-(N-
Chemical Name Morpholino)propanesulfonic N/A

acid, Sodium Salt

Distinct from MOPS Free Acid

CAS Number 71119-22-7
(CAS 1132-61-2).[2]
MW: 231.25 g/mol
Formula
(Anhydrous).[3]
Optimal buffering range: pH
pKa (25°C) 7.20+0.15 P g range: p
6.5 —7.[1]9.
» ) Highly soluble; useful for
Solubility 33% (w/w) in
concentrated stocks.
Critical: Requires acid (HCI) or
pH (0.1 M aq) 10.0-12.0 MOPS Free Acid to lower pH.

[4]

Low UV absorption at Minimal interference with

Absorbance

nm DNA/Protein assays.

. L . Must be stored in dark,
Stability Hygroscopic; Light Sensitive ) -
desiccated conditions.

Part 3: Hazard Identification & Risk Assessment

While MOPS Sodium Salt is often classified as "Not Hazardous" under GHS in many
jurisdictions, it acts as a physical irritant in its powdered form.

Toxicology & Exposure Risks[5]

 Inhalation (Primary Risk): Fine particulate dust can cause respiratory tract irritation.

o Skin/Eye Contact: May cause mechanical irritation or mild chemical irritation due to the
alkaline nature (pH ~11) of the dissolved salt on moist membranes.
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o Systemic Toxicity: Low. LD50 data generally suggests >2,000 mg/kg (oral, rat), but specific
data for the sodium salt is often extrapolated from the free acid.

Signal Word: WARNING (Precautionary)

e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.[5]

Part 4: Safe Handling & Storage Architecture

The stability of MOPS is compromised by oxidative degradation (yellowing) when exposed to
light or high heat (autoclaving).

Storage Protocol

e Environment: Store at Room Temperature (15-30°C).
o Container: Amber glass or opaque plastic (HDPE) to prevent photo-oxidation.

o Atmosphere: Keep tightly sealed.[5][6][7] The salt is hygroscopic; moisture absorption alters
the effective molecular weight, leading to inaccurate molarity calculations.

Diagram 1: Safe Handling & Risk Mitigation Workflow
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Start: Handling MOPS Na-Salt

PPE Check:
Nitrile Gloves, Safety Goggles,
Lab Coat, N95/P100 Mask

Weighing Station:
Use Analytical Balance
inside Fume Hood (Dust Control)

Spill Event?

Dissolution:
Add to water slowly
(Exothermic check)

Dry Sweep (Avoid Aerosol)
Place in Chemical Waste

Storage:
Dark, Desiccated, RT

Click to download full resolution via product page

Caption: Workflow for minimizing particulate exposure and managing spills during reagent

preparation.

Part 5: Technical Application Guide (Protocols)
Why use the Sodium Salt?

Researchers use MOPS Sodium Salt instead of (or with) MOPS Free Acid to minimize ionic

strength fluctuations.
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¢ Traditional Method: MOPS Free Acid + NaOH

Adds significant
ions to adjust pH.

¢ Optimized Method: MOPS Sodium Salt + MOPS Free Acid

Mix to achieve pH 7.2 without adding extra chloride or sodium ions.

Protocol: Preparation of 1 L of 0.1 M MOPS Buffer (pH
7.2)

Method: The "Self-Balancing" Dual-Component System
Reagents:
e MOPS Sodium Salt (MW: 231.25)[5][8]
e MOPS Free Acid (MW: 209.26)[2][9]
o Milli-Q Water (18.2 MQ-cm)
Step-by-Step Methodology:
» Calculation:
o Target Molarity: 0.1 M
o Target Volume: 1 L

o Note: Using the Henderson-Hasselbalch equation is theoretical. The following empirical
approach is more accurate for temperature-dependent buffers.

o Preparation of Stock A (Acid):
o Dissolve 20.93 g of MOPS Free Acid in 900 mL of Milli-Q water.

e Preparation of Stock B (Base):
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o Dissolve 23.13 g of MOPS Sodium Salt in 900 mL of Milli-Q water.

« Titration (The Validated Step):
o Place Stock A on a magnetic stirrer with a calibrated pH probe.
o Slowly add Stock B to Stock A until pH reaches 7.20.

o Why? This prevents "overshooting" with strong acids/bases and keeps ionic strength
consistent.

e Final Adjustment:
o Top up to 1 L with Milli-Q water.[9]
« Sterilization (Critical):

o Do NOT Autoclave. Autoclaving MOPS generates unknown yellow degradation products

[1].

o Filter Sterilize using a 0.22 um PES (Polyethersulfone) membrane.

Diagram 2: Buffer Preparation Logic

Method A:
Titrate Acid with NaOH
(High Na+ increase)

MOPS Free Acid
H ~3.0
¢ ) T Method C (Recommended):

Mix Acid + Salt g Target pH 7.2 g Wz L)

Select Source (No Autoclave)

>
Constant lonic Strength
T ops Nasalt — ot

(pH ~11.0)
\ Method B:

Titrate Salt with HCI
(Adds CI- ions)

Click to download full resolution via product page

Caption: Decision tree for buffer preparation. Method C is preferred for sensitive biological
applications.
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Part 6: Emergency Response & First Aid

In the event of exposure, immediate action mitigates irritation risks.

Exposure Route Immediate Action Clinical Note

Rinse cautiously with water for ] ]
) Alkaline particulate can cause
Eyes 15 minutes. Remove contact i
corneal abrasion.
lenses.

Wash with soap and water.
Prolonged contact may cause

Skin Remove contaminated -
_ dermatitis.
clothing.
) ] If wheezing occurs, oxygen
Inhalation Move to fresh air.[5][6]

may be required.

Rinse mouth. Drink 1-2 o )
_ Low toxicity, but gastric
Ingestion glasses of water. Do NOT ) ) )
) - distress is possible.
induce vomiting.

Fire Fighting:

 MOPS emits toxic fumes under fire conditions: Carbon oxides, Nitrogen oxides (NOXx), Sulfur
oxides (SOx).

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

References

e Good, N. E., et al. (1966).[1][10] Hydrogen ion buffers for biological research. Biochemistry,
5(2), 467-477. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: MOPS Sodium Salt Safety &
Application Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12040646#material-safety-data-sheet-for-mops-
sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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